Cas no 64261-79-6 (Methanone, phenyl[3-(1-propynyl)phenyl]-)

Methanone, phenyl[3-(1-propynyl)phenyl]- structure
64261-79-6 structure
Product Name:Methanone, phenyl[3-(1-propynyl)phenyl]-
CAS No:64261-79-6
MF:C16H12O
MW:220.265884399414
CID:1675096
PubChem ID:13536766
Update Time:2025-04-21

Methanone, phenyl[3-(1-propynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, phenyl[3-(1-propynyl)phenyl]-
    • phenyl-(3-prop-1-ynylphenyl)methanone
    • Phenyl[3-(prop-1-yn-1-yl)phenyl]methanone
    • DTXSID20543202
    • 64261-79-6
    • Inchi: 1S/C16H12O/c1-2-7-13-8-6-11-15(12-13)16(17)14-9-4-3-5-10-14/h3-6,8-12H,1H3
    • InChI Key: NAFYIVBGSAMIFS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC=C(C#CC)C=1

Computed Properties

  • Exact Mass: 220.08886
  • Monoisotopic Mass: 220.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Methanone, phenyl[3-(1-propynyl)phenyl]- Related Literature

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